Cas no 1448047-30-0 (N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide)

• Product Name: N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide
• CAS No: 1448047-30-0
• MF: C₁₆H₁₇N₃O₃S
• MW: 331.38948225975
• CID: 6215090
• PubChem ID: 71806224
• Update Time: 2025-11-03

N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide
• 1448047-30-0
• N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-1-methyl-1H-imidazole-4-sulfonamide
• AKOS024558968
• N-[2-hydroxy-2-(naphthalen-1-yl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide
• N-(2-hydroxy-2-naphthalen-1-ylethyl)-1-methylimidazole-4-sulfonamide
• F6436-0447

• Inchi： 1S/C16H17N3O3S/c1-19-10-16(17-11-19)23(21,22)18-9-15(20)14-8-4-6-12-5-2-3-7-13(12)14/h2-8,10-11,15,18,20H,9H2,1H3
• InChI Key： WKHKKGGFCNXXCJ-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(NCC(C1=CC=CC2C=CC=CC1=2)O)(=O)=O

Computed Properties

• Exact Mass: 331.09906259g/mol
• Monoisotopic Mass: 331.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.6Ų

Additional information on N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide

Recent Advances in the Study of N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide (CAS: 1448047-30-0)

The compound N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide (CAS: 1448047-30-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a naphthalene ring with an imidazole sulfonamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, particularly in the context of enzyme inhibition and targeted drug delivery.

One of the key areas of investigation has been the compound's role as a potent inhibitor of carbonic anhydrase isoforms. Carbonic anhydrases (CAs) are a family of enzymes that play critical roles in physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. Dysregulation of CA activity has been implicated in numerous diseases, including glaucoma, epilepsy, and cancer. Preliminary in vitro studies have demonstrated that N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide exhibits high selectivity and affinity for specific CA isoforms, suggesting its potential as a targeted therapeutic agent.

In addition to its enzyme inhibitory properties, recent research has explored the compound's application in drug delivery systems. The naphthalene moiety provides a hydrophobic core that can enhance drug solubility and stability, while the imidazole sulfonamide group offers a versatile site for further chemical modifications. These characteristics make the compound an attractive candidate for the development of prodrugs and nanoparticle-based delivery systems. Studies have shown that derivatives of this compound can effectively encapsulate and release therapeutic agents in a controlled manner, thereby improving bioavailability and reducing off-target effects.

Another noteworthy aspect of this research is the exploration of the compound's pharmacokinetic profile. Early-stage preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that the compound exhibits favorable oral bioavailability and a relatively long half-life, which are critical factors for its development as a viable therapeutic agent. Furthermore, toxicity studies have shown that the compound has a manageable safety profile, with minimal adverse effects observed at therapeutic doses.

Recent advancements in synthetic chemistry have also facilitated the development of novel derivatives of N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide. Structure-activity relationship (SAR) studies have identified key modifications that enhance its biological activity and selectivity. For instance, the introduction of electron-withdrawing groups on the naphthalene ring has been shown to improve binding affinity to specific CA isoforms, while modifications to the sulfonamide group can alter the compound's solubility and membrane permeability.

In conclusion, the compound N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide (CAS: 1448047-30-0) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural features, combined with its potent enzyme inhibitory activity and favorable pharmacokinetic properties, make it a valuable subject of ongoing research. Future studies are expected to focus on optimizing its therapeutic efficacy, exploring additional biological targets, and advancing its clinical translation.